Cas no 129655-37-4 (5,5'-(Carbonyldiimino)bis-1H-Indole-2-carboxylic Acid)

• Product Name: 5,5'-(Carbonyldiimino)bis-1H-Indole-2-carboxylic Acid
• CAS No: 129655-37-4
• MF: C₁₉H₁₄N₄O₅
• MW: 378.338263988495
• CID: 5558895
• Update Time: 2025-05-26

5,5'-(Carbonyldiimino)bis-1H-Indole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5,5'-(Carbonyldiimino)bis-1H-Indole-2-carboxylic Acid

• Inchi： 1S/C19H14N4O5/c24-17(25)15-7-9-5-11(1-3-13(9)22-15)20-19(28)21-12-2-4-14-10(6-12)8-16(23-14)18(26)27/h1-8,22-23H,(H,24,25)(H,26,27)(H2,20,21,28)
• InChI Key： ATFRLAFCRGJKAA-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)C=C(C(O)=O)N2)(NC1C=CC2=C(C=1)C=C(C(O)=O)N2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5,5'-(Carbonyldiimino)bis-1H-Indole-2-carboxylic Acid

Comprehensive Analysis of 5,5'-(Carbonyldiimino)bis-1H-Indole-2-carboxylic Acid (CAS No. 129655-37-4): Properties, Applications, and Research Insights

5,5'-(Carbonyldiimino)bis-1H-Indole-2-carboxylic Acid (CAS 129655-37-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This bis-indole derivative contains a central carbonyl diimine bridge connecting two 1H-indole-2-carboxylic acid moieties, making it a promising scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a molecular building block for designing novel bioactive compounds.

The compound's dual indole-carboxylic acid structure offers exceptional versatility in chemical modifications. Recent studies highlight its role in developing fluorescence probes for biological imaging, owing to the inherent photophysical properties of indole derivatives. With growing interest in AI-assisted drug discovery, this compound has emerged as a valuable template for virtual screening libraries, particularly in targeting protein-protein interactions. Its hydrogen bonding capacity and planar aromatic system make it suitable for supramolecular chemistry applications.

From a synthetic chemistry perspective, 129655-37-4 represents an important intermediate for constructing more complex heterocyclic systems. The presence of both carboxylic acid and imine functionalities allows diverse conjugation strategies, enabling researchers to create tailored molecular architectures. In medicinal chemistry, this compound has shown potential as a precursor for kinase inhibitors, with several research groups exploring its derivatives as modulators of cellular signaling pathways.

Analytical characterization of 5,5'-(Carbonyldiimino)bis-1H-Indole-2-carboxylic Acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's purity profile is crucial for research applications, with HPLC methods being commonly employed for quality control. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis routes for this and related indole-based compounds.

In material science, the π-conjugated system of this compound has attracted attention for developing organic electronic materials. Its ability to form self-assembled structures through non-covalent interactions makes it interesting for nanotechnology applications. Researchers are exploring its potential in creating molecular sensors and functional coatings, particularly for biomedical devices.

The stability and storage conditions of CAS 129655-37-4 are important considerations for laboratory use. Proper handling typically involves protection from light and moisture, with recommended storage at controlled temperatures. As with many carboxylic acid-containing compounds, its solubility characteristics vary significantly with pH, which must be considered when designing experimental protocols.

Current research trends involving this compound focus on its structure-activity relationships and potential biological activities. Several published studies investigate its metal-chelating properties and possible applications in medicinal inorganic chemistry. The compound's ability to interact with biological macromolecules positions it as an interesting candidate for further exploration in targeted drug delivery systems.

From a commercial perspective, 5,5'-(Carbonyldiimino)bis-1H-Indole-2-carboxylic Acid remains a niche research chemical, primarily supplied to academic and pharmaceutical research laboratories. Its pricing and availability reflect the specialized nature of this fine chemical, with most suppliers offering custom synthesis services to meet specific research requirements. Quality specifications typically emphasize chromatographic purity and structural confirmation.

Future directions for this compound may include expanded applications in bioconjugation chemistry and as a linker molecule in proteolysis-targeting chimeras (PROTACs). The growing field of chemical biology continues to identify novel uses for such structurally unique compounds, particularly in probing biological systems and developing new therapeutic modalities.